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Compound of Interest

Compound Name: Sodium hydrosulfide hydrate

Cat. No.: B103967

An In-depth Technical Guide: Understanding the Basicity of Sodium Hydrosulfide Hydrate

Introduction

Sodium hydrosulfide hydrate (NaSH-xH20) is an inorganic salt crucial in various industrial
processes, including mining, pulp and paper manufacturing, leather tanning, and chemical
synthesis.[1][2] Its utility is largely dictated by its chemical properties, particularly its basicity
and its role as a source of the hydrosulfide ion (HS~) and, subsequently, hydrogen sulfide
(H2S).[2] This guide provides a detailed examination of the chemical principles governing the
basicity of sodium hydrosulfide hydrate, supported by quantitative data, experimental
methodologies, and process visualizations for researchers, scientists, and drug development
professionals.

The Chemical Basis of Basicity

The basicity of sodium hydrosulfide in an aqueous solution is a direct consequence of the
behavior of the hydrosulfide ion (HS~). According to the Brgnsted-Lowry acid-base theory, a
base is a substance that can accept a proton (a hydrogen ion, H*).

When sodium hydrosulfide hydrate dissolves in water, it dissociates completely into a
sodium ion (Na*) and a hydrosulfide ion (HS™). The hydrosulfide ion then reacts with water in a
reversible equilibrium known as hydrolysis.[1][3] In this reaction, the HS~ ion acts as a
Bregnsted-Lowry base, accepting a proton from a water molecule. This process generates
hydrogen sulfide (H2S) and a hydroxide ion (OH™).
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Reaction: HS—(aq) + H20(l) = H2S(aq) + OH~(aq)

The production of hydroxide ions increases the solution's pH above 7, rendering it alkaline.[3]
Aqueous solutions of sodium hydrosulfide are typically strongly alkaline, with pH values often
ranging from 11.5 to 12.5.[4][5][6]

The following diagram illustrates the hydrolysis of the hydrosulfide ion.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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